Cas no 2167918-69-4 (3-(4-hydroxypyrrolidin-3-yl)methyl-1lambda6-thietane-1,1-dione)

• Product Name: 3-(4-hydroxypyrrolidin-3-yl)methyl-1lambda6-thietane-1,1-dione
• CAS No: 2167918-69-4
• MF: C₈H₁₅NO₃S
• MW: 205.274601221085
• CID: 6006387
• PubChem ID: 165444157
• Update Time: 2025-05-26

3-(4-hydroxypyrrolidin-3-yl)methyl-1lambda6-thietane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(4-hydroxypyrrolidin-3-yl)methyl-1lambda6-thietane-1,1-dione
• 3-[(4-hydroxypyrrolidin-3-yl)methyl]-1lambda6-thietane-1,1-dione
• EN300-1634240
• 2167918-69-4

• Inchi： 1S/C8H15NO3S/c10-8-3-9-2-7(8)1-6-4-13(11,12)5-6/h6-10H,1-5H2
• InChI Key： XTWJXRGDQWZLNK-UHFFFAOYSA-N
• SMILES： S1(CC(C1)CC1CNCC1O)(=O)=O

Computed Properties

• Exact Mass: 205.07726451g/mol
• Monoisotopic Mass: 205.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 74.8Ų

Additional information on 3-(4-hydroxypyrrolidin-3-yl)methyl-1lambda6-thietane-1,1-dione

Comprehensive Overview of 3-(4-hydroxypyrrolidin-3-yl)methyl-1lambda6-thietane-1,1-dione (CAS No. 2167918-69-4)

The compound 3-(4-hydroxypyrrolidin-3-yl)methyl-1lambda6-thietane-1,1-dione (CAS No. 2167918-69-4) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its complex nomenclature reflects its intricate molecular architecture, combining a pyrrolidine ring with a thietane scaffold. This hybrid structure positions it as a promising candidate for drug discovery, particularly in targeting enzymes and receptors involved in neurological and metabolic disorders.

Recent advancements in synthetic chemistry have highlighted the importance of sulfone-containing compounds, such as 1lambda6-thietane-1,1-dione derivatives, due to their enhanced stability and bioactivity. Researchers are increasingly exploring their potential as kinase inhibitors or allosteric modulators, aligning with the growing demand for precision medicine. The 4-hydroxypyrrolidine moiety further augments its solubility and binding affinity, making it a versatile intermediate in medicinal chemistry.

From an industrial perspective, the synthesis of CAS 2167918-69-4 involves multi-step organic reactions, often employing catalytic asymmetric hydrogenation to achieve high enantiopurity. This aligns with the pharmaceutical industry's focus on chiral synthesis and green chemistry principles. Analytical techniques like HPLC-MS and NMR spectroscopy are critical for quality control, ensuring compliance with regulatory standards such as ICH guidelines.

The rise of AI-driven drug discovery has also brought attention to niche compounds like 3-(4-hydroxypyrrolidin-3-yl)methyl-1lambda6-thietane-1,1-dione. Machine learning models now predict ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties for such molecules, accelerating preclinical development. This intersects with trending searches on "computational chemistry tools" and "fragment-based drug design," reflecting broader scientific curiosity.

Environmental and safety considerations are paramount in handling this compound. While not classified as hazardous, its storage under inert conditions and avoidance of strong oxidizers are recommended. Such precautions resonate with the global push for sustainable laboratory practices, a topic frequently queried in academic forums.

In summary, 2167918-69-4 exemplifies the convergence of structural innovation and therapeutic potential. Its study addresses key challenges in modern chemistry, from stereoselective synthesis to targeted drug delivery, making it a focal point for interdisciplinary research.